Cas no 941874-52-8 (N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• CAS No: 941874-52-8
• MF: C₂₀H₂₄FN₃O₂S₂
• MW: 421.551865577698
• CID: 6511659
• Update Time: 2025-07-16

N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• N-(cyclohexylmethyl)-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C20H24FN3O2S2/c21-15-6-8-16(9-7-15)23-19(26)13-28-20-24-17(12-27-20)10-18(25)22-11-14-4-2-1-3-5-14/h6-9,12,14H,1-5,10-11,13H2,(H,22,25)(H,23,26)
• InChI Key： AIQRBRYKVNOUPL-UHFFFAOYSA-N
• SMILES： C(NCC1CCCCC1)(=O)CC1=CSC(SCC(NC2=CC=C(F)C=C2)=O)=N1

Additional information on N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

Professional Introduction to Compound with CAS No. 941874-52-8 and Product Name: N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

Compound with the CAS number 941874-52-8 and the product name N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups present in this molecule make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular structure of this compound features a thiazole core, which is a well-known pharmacophore in medicinal chemistry. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of a fluorophenyl group further enhances the compound's pharmacological profile. Fluoro-substituted aromatic rings are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and overall bioavailability.

The sulfanyl group attached to the carbamoylmethyl moiety introduces an additional layer of complexity to the molecule. Sulfanyl-containing compounds are known for their role in modulating enzyme activity and have been explored in various therapeutic contexts. The cyclohexylmethyl substituent at the nitrogen position contributes to the compound's solubility and pharmacokinetic properties, making it more amenable for formulation into viable drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The compound in question has been subjected to virtual screening and docking studies to identify its potential interactions with biological targets. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and flow chemistry, has facilitated the efficient preparation of this intricate molecule. These methodologies not only improve the scalability of production but also minimize waste generation, aligning with green chemistry principles.

In vitro studies have been conducted to evaluate the cytotoxicity and pharmacological effects of this compound. Initial cell-based assays indicate that it demonstrates selectivity towards target cells while maintaining low toxicity towards healthy tissues. This selectivity is crucial for developing drugs that can effectively treat diseases without causing significant side effects.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the rising prevalence of chronic inflammatory conditions worldwide. Additionally, its structural features suggest that it may be effective against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis.

Further preclinical studies are necessary to validate these findings and establish the safety profile of this compound before it can be considered for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process. The integration of interdisciplinary approaches, combining expertise from synthetic chemists, biologists, pharmacologists, and computational scientists, will be instrumental in translating laboratory discoveries into tangible therapeutic benefits.

The development of novel drug candidates like this one underscores the importance of continued investment in research and innovation within the pharmaceutical industry. As our understanding of disease mechanisms evolves, so too must our arsenal of therapeutic agents. Compounds with unique chemical scaffolds such as N-(cyclohexylmethyl)-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide represent promising leads that could one day contribute to significant improvements in patient care.

In conclusion, Compound with CAS No. 941874-52-8 holds considerable promise as a lead molecule for drug discovery efforts aimed at addressing unmet medical needs. Its complex structure, derived from strategic functionalization around a thiazole core, positions it as a candidate for further exploration across various therapeutic domains. With ongoing research efforts focused on elucidating its mechanism of action and optimizing its pharmacological properties, this compound exemplifies the innovative spirit driving advancements in modern medicinal chemistry.